1-[3-(2,6-Dichlorophenyl)isoxazol-5-yl]ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 1-[3-(2,6-Dichlorophenyl)isoxazol-5-yl]ethan-1-one involves several steps. Researchers have explored various synthetic routes, including condensation reactions, cyclizations, and functional group transformations. Detailed synthetic protocols can be found in the literature .
Scientific Research Applications
Chemical Structure Analysis
The compound “1-[3-(2,6-Dichlorophenyl)isoxazol-5-yl]ethan-1-one” is also known as 2,6-Dichloroacetophenone . It has a molecular formula of
C8H6Cl2OC_8H_6Cl_2OC8H6Cl2O
and a molecular weight of 189.039 . The structure of this compound can be viewed using Java or Javascript .Spectroscopic Characterization
The compound has been characterized using various spectroscopic techniques such as FT-IR, UV–visible, 1H NMR, and HRMS . These techniques help in understanding the molecular structure and the nature of chemical bonds in the compound .
XRD Crystal Structure Analysis
The molecular structure of the compound has been elucidated using single-crystal X-ray diffraction technique . This technique provides detailed information about the crystal structure and arrangement of atoms in the compound .
DFT Study
Density Functional Theory (DFT) has been used to calculate the molecular geometry and vibrational frequencies (FT-IR) of the compound . The results obtained from the DFT analysis show good agreement with experimental data .
Antimicrobial Study
The compound has shown moderate antimicrobial activity against selected pathogens . This suggests its potential use in the development of new antimicrobial agents .
FXR Agonist
The compound has been identified as a potent and selective FXR agonist in vitro . This suggests its potential use in the treatment of diseases related to lipid metabolism .
properties
IUPAC Name |
1-[3-(2,6-dichlorophenyl)-1,2-oxazol-5-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2NO2/c1-6(15)10-5-9(14-16-10)11-7(12)3-2-4-8(11)13/h2-5H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPFRJBIHUZVDFO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=NO1)C2=C(C=CC=C2Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40372637 |
Source
|
Record name | 1-[3-(2,6-dichlorophenyl)isoxazol-5-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40372637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(2,6-Dichlorophenyl)isoxazol-5-yl]ethan-1-one | |
CAS RN |
499771-12-9 |
Source
|
Record name | 1-[3-(2,6-dichlorophenyl)isoxazol-5-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40372637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.